Cas no 1806990-48-6 (6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid
• CAS No: 1806990-48-6
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4897504
• Update Time: 2025-10-29

6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid

• Inchi： 1S/C10H10ClF2NO3/c1-17-9-6(10(12)13)2-5(4-11)14-7(9)3-8(15)16/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： GRZDUZBXVQQWII-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(CC(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid

Comprehensive Overview of 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS No. 1806990-48-6)

6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS No. 1806990-48-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a methoxy group and an acetic acid moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid for its potential role in developing novel small-molecule therapeutics. The incorporation of difluoromethyl groups is known to improve lipophilicity and membrane permeability, critical factors in drug design. Additionally, the chloromethyl group provides a reactive site for further derivatization, enabling the creation of diverse compound libraries.

The agrochemical industry also explores 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid for its herbicidal and fungicidal properties. Fluorinated compounds are increasingly favored in crop protection due to their environmental persistence and efficacy at lower doses. This aligns with the growing trend of sustainable agriculture, where reducing chemical load while maintaining effectiveness is paramount. The compound's methoxy and acetic acid functionalities further enhance its compatibility with modern formulation technologies.

Synthetic routes to 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid often involve multi-step processes, including halogenation, fluorination, and ester hydrolysis. Optimizing these pathways is a key focus for manufacturers aiming to improve yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring its suitability for high-value applications. The compound's stability under various conditions is another area of active investigation, particularly for storage and transportation considerations.

From a regulatory perspective, 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid is subject to standard safety assessments, including toxicity and ecotoxicity studies. While not classified as hazardous under current guidelines, proper handling protocols are recommended to mitigate potential risks associated with its reactive functional groups. The compound's environmental fate and degradation pathways are also under scrutiny, reflecting the broader emphasis on green chemistry principles.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS No. 1806990-48-6) represents a promising candidate for advancing both pharmaceutical and agrochemical innovations. Its structural features and reactivity profile position it at the forefront of fluorine chemistry and heterocyclic synthesis. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.